3-Mercaptohexyl butyrate
3-Mercaptohexyl butyrate
3-Mercaptohexyl butyrate, also known as fema 3852, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. 3-Mercaptohexyl butyrate is considered to be a practically insoluble (in water) and relatively neutral molecule. 3-Mercaptohexyl butyrate has been primarily detected in urine. Within the cell, 3-mercaptohexyl butyrate is primarily located in the membrane (predicted from logP) and cytoplasm. 3-Mercaptohexyl butyrate has a fruity, overripe fruit, and passion fruit taste.
Brand Name:
Vulcanchem
CAS No.:
136954-21-7
VCID:
VC21240013
InChI:
InChI=1S/C10H20O2S/c1-3-5-9(13)7-8-12-10(11)6-4-2/h9,13H,3-8H2,1-2H3
SMILES:
CCCC(CCOC(=O)CCC)S
Molecular Formula:
C10H20O2S
Molecular Weight:
204.33 g/mol
3-Mercaptohexyl butyrate
CAS No.: 136954-21-7
Cat. No.: VC21240013
Molecular Formula: C10H20O2S
Molecular Weight: 204.33 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-Mercaptohexyl butyrate, also known as fema 3852, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. 3-Mercaptohexyl butyrate is considered to be a practically insoluble (in water) and relatively neutral molecule. 3-Mercaptohexyl butyrate has been primarily detected in urine. Within the cell, 3-mercaptohexyl butyrate is primarily located in the membrane (predicted from logP) and cytoplasm. 3-Mercaptohexyl butyrate has a fruity, overripe fruit, and passion fruit taste. |
|---|---|
| CAS No. | 136954-21-7 |
| Molecular Formula | C10H20O2S |
| Molecular Weight | 204.33 g/mol |
| IUPAC Name | 3-sulfanylhexyl butanoate |
| Standard InChI | InChI=1S/C10H20O2S/c1-3-5-9(13)7-8-12-10(11)6-4-2/h9,13H,3-8H2,1-2H3 |
| Standard InChI Key | TZNJKOLXWHXDAF-UHFFFAOYSA-N |
| SMILES | CCCC(CCOC(=O)CCC)S |
| Canonical SMILES | CCCC(CCOC(=O)CCC)S |
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